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Compound of Interest

Compound Name: UCB-11056

Cat. No.: B1682056

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe
Handling, Operation, and Disposal of UCB-11056.

This document provides crucial safety and logistical information for the handling of UCB-11056,
a modulator of cyclic AMP generation with potential nootropic properties.[1] Given its
classification as a research chemical for laboratory use only, adherence to stringent safety
protocols is paramount to ensure the well-being of personnel and the integrity of experimental
outcomes.

Compound Identification and Hazard Assessment

While UCB-11056 may be shipped as a non-hazardous chemical, its biological activity
necessitates careful handling.[1] As a modulator of cyclic AMP, it is designed to have
physiological effects, and therefore, exposure should be minimized. The following table
summarizes key identification information for UCB-11056.
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Identifier Value
2-((4-(4-Morpholinyl)-6-propyl-1,3,5-triazin-2-

IUPAC Name (4 P yD)-6-propy
yl)amino)-ethanol[1]

CAS Number 127390-77-6[1]

Molecular Formula

C12H21N502[1]

Molecular Weight

267.33 g/mol [1]

Appearance

Solid powder[1]

Known Activity

Modulator of cyclic AMP generation[1]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against accidental exposure. The

following table outlines the minimum required PPE for handling UCB-11056.

Protection Type Specific Equipment Purpose
Hand Protection Nitrile gloves To prevent skin contact.
) Safety glasses with side To protect eyes from splashes
Eye Protection , , ,
shields or goggles or airborne patrticles.

Body Protection

To protect skin and clothing
Laboratory coat o
from contamination.

Respiratory Protection

Use in a well-ventilated area or  To prevent inhalation of the

chemical fume hood. powder form.

Operational Plan: Step-by-Step Handling

Procedures

A systematic approach to handling UCB-11056 will minimize risks. The following experimental

workflow provides a logical sequence for safe laboratory operations.
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Caption: Experimental Workflow for Handling UCB-11056.
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Disposal Plan: Waste Management

Proper disposal of UCB-11056 and associated waste is critical to prevent environmental
contamination and accidental exposure.

Waste Type Disposal Procedure

i Collect in a labeled, sealed container for
Solid UCB-11056 Waste ) )
chemical waste disposal.

) ] ) Dispose of in a designated chemical waste
Contaminated Labware (e.g., pipette tips, tubes) )
container.

o ] o Collect in a sealed, labeled container for
Liquid Waste (Solutions containing UCB-11056) o )
hazardous liquid waste disposal.

The following flowchart outlines the decision-making process for the disposal of materials
contaminated with UCB-11056.
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Caption: Disposal Pathway for UCB-11056 Contaminated Materials.

Emergency Procedures

In the event of an accidental exposure, immediate action is necessary.
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Exposure Type Immediate Action

Remove contaminated clothing and wash the
Skin Contact affected area with soap and water for at least 15

minutes.

Immediately flush eyes with copious amounts of
Eye Contact water for at least 15 minutes, holding eyelids

open.

) Move to fresh air. If breathing is difficult, seek
Inhalation ) )
medical attention.

) Do NOT induce vomiting. Seek immediate
Ingestion . .
medical attention.

All personnel handling UCB-11056 must be familiar with the location and use of emergency
equipment, including safety showers, eyewash stations, and first aid kits. Any exposure
incidents must be reported to the laboratory supervisor immediately.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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